Cas no 1444829-09-7 (N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide
• CAS No: 1444829-09-7
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 5888087
• PubChem ID: 75374717
• Update Time: 2025-10-22

N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide
• CHEMBL4565834
• N-(1-cyanocyclohexyl)-2-(2-methoxyethylsulfanyl)propanamide
• AKOS033233740
• 1444829-09-7
• EN300-26683408
• Z1281691297
• N-(1-cyanocyclohexyl)-2-[(2-methoxyethyl)sulfanyl]propanamide

• Inchi： 1S/C13H22N2O2S/c1-11(18-9-8-17-2)12(16)15-13(10-14)6-4-3-5-7-13/h11H,3-9H2,1-2H3,(H,15,16)
• InChI Key： FAWAWDSIYHSYFD-UHFFFAOYSA-N
• SMILES： S(CCOC)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide

N-(1-Cyanocyclohexyl)-2-(2-Methoxyethyl)sulfanylpropanamide: A Comprehensive Overview

In the ever-evolving landscape of chemical research, the compound CAS No. 1444829-09-7, also known as N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide, has emerged as a significant molecule with diverse applications in various scientific domains. This compound, characterized by its unique structural features and functional groups, has garnered attention for its potential in fields such as pharmacology, material science, and environmental chemistry.

The molecular structure of N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide is a testament to the ingenuity of modern organic synthesis. The presence of a cyanocyclohexyl group introduces rigidity and electronic properties that are crucial for its reactivity and stability. Additionally, the sulfanylpropanamide moiety contributes to its ability to form hydrogen bonds, which is a key factor in its solubility and interaction with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The ability of CAS No. 1444829-09-7 to modulate enzyme activity and cellular signaling pathways makes it a promising candidate for further investigation.

In the realm of material science, the compound has shown potential as a precursor for advanced materials with tailored properties. Its ability to undergo various chemical transformations allows for the synthesis of polymers, surfactants, and other functional materials with enhanced performance characteristics.

From an environmental perspective, understanding the degradation pathways of N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation kinetics under different environmental conditions, providing insights into its sustainability and eco-friendly applications.

In conclusion, CAS No. 1444829-09-7 or N-(1-cyanocyclohexyl)-2-(2-methoxyethyl)sulfanylpropanamide stands as a versatile molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in research, positions it as a key player in future scientific endeavors.